![molecular formula C15H19N3O4S2 B2646198 N-(4-ethoxybenzo[d]thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide CAS No. 1219295-60-9](/img/structure/B2646198.png)
N-(4-ethoxybenzo[d]thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-ethoxybenzo[d]thiazol-2-yl)-1-(methylsulfonyl)pyrrolidine-2-carboxamide” is a complex organic compound. It contains a benzo[d]thiazol-2-yl group, which is a common motif in pharmaceutical chemistry . The ethoxy group attached to the benzene ring could potentially increase the lipophilicity of the compound, which might enhance its ability to cross biological membranes.
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography . This would provide detailed information about the arrangement of atoms in the molecule and any conformational isomers that might exist.Scientific Research Applications
Anticancer Activity and Fluorescence Properties
- A study focused on synthesizing Co(II) complexes of related compounds, investigating their fluorescence properties and evaluating their in vitro cytotoxicity in human breast cancer cell lines, providing insights into the potential anticancer applications of such compounds (Vellaiswamy & Ramaswamy, 2017).
Synthesis Techniques
- Research has been conducted on developing new protecting groups and synthesis methods for DNA-binding polyamides, indicating the compound's relevance in the field of synthetic chemistry and molecular biology (Choi et al., 2003).
- Studies have also been done on the synthesis of related compounds with potential application in radiopharmaceuticals, showcasing the versatility and importance of the compound in the development of diagnostic and therapeutic agents (Bobeldijk et al., 1990).
Biochemical Applications
- Investigations into the synthesis of thiopeptide antibiotics have highlighted the significance of related compounds in combating resistant bacterial strains and malaria (Hughes et al., 2005).
- Studies on the microwave-assisted synthesis and unusual coupling of novel pyrido[3,2-f][1,4]thiazepines have revealed insights into the chemical properties and potential pharmaceutical applications of these compounds (Faty et al., 2011).
Material Science and Environmental Applications
- Research into the synthesis and properties of novel soluble fluorinated polyamides containing pyridine and sulfone moieties indicates the compound's relevance in material sciences, particularly in the creation of high-performance polymers (Liu et al., 2013).
- The compound's derivatives have been used in the synthesis of diverse trifluoromethyl heterocycles, showcasing its versatility and application in organic chemistry and drug design (Honey et al., 2012).
Mechanism of Action
properties
IUPAC Name |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methylsulfonylpyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O4S2/c1-3-22-11-7-4-8-12-13(11)16-15(23-12)17-14(19)10-6-5-9-18(10)24(2,20)21/h4,7-8,10H,3,5-6,9H2,1-2H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPACLUIDBYXVBZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)NC(=O)C3CCCN3S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.